2-[(4-bromobenzyl)thio]-4,6-dimethylnicotinonitrile

• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]-4,6-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C15H13BrN2S/c1-10-7-11(2)18-15(14(10)8-17)19-9-12-3-5-13(16)6-4-12/h3-7H,9H2,1-2H3
• InChI Key: AULAUTWMVZMYJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)SCC2=CC=C(C=C2)Br)C
• Molecular Formula: C15H13BrN2S
• Molecular Weight: 333.2 g/mol

Description

Introduction 2-[(4-bromobenzyl)thio]-4,6-dimethylnicotinonitrile is a compound of interest in the field of organic chemistry, particularly in the synthesis and study of novel organic molecules.

Synthesis Analysis The synthesis of related bromobenzyl compounds involves various chemical reactions. For instance, the reaction between 3-bromo-2-nitrobenzo[b]thiophene and certain amines in N,N-dimethylformamide can yield N-substituted aromatic compounds through nucleophilic substitution, which might be relevant to the synthesis of compounds like 2-[(4-bromobenzyl)thio]-4,6-dimethylnicotinonitrile (Guerrera, Salerno, Lamartina, & Spinelli, 1995).

Molecular Structure Analysis The molecular structure of such compounds is often elucidated using spectroscopic techniques. For example, the structure of similar bromobenzyl compounds has been determined using methods like 1H NMR, IR, and Mass spectroscopy (Kaneria, Thumar, Ladva, & Vadodaria, 2016).

Chemical Reactions and Properties The chemical reactions involving bromobenzyl groups can be quite varied. One study describes the use of the 2-bromobenzylidene group as a protecting/radical-translocating group for specific radical reactions (Sakaguchi, Hirano, Matsuda, & Shuto, 2006).

Physical Properties Analysis The physical properties of such compounds would typically include their melting point, solubility, and crystalline structure. For instance, a related compound, 2-amino-4-(3-bromophenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile, has been synthesized and its crystalline structure analyzed (Kumar et al., 2016).

Chemical Properties Analysis The chemical properties of 2-[(4-bromobenzyl)thio]-4,6-dimethylnicotinonitrile would be influenced by the functional groups present in the molecule. For example, the bromobenzyl group can impact the reactivity and stability of the molecule, as seen in studies of similar compounds (Bashandy, Abdelall, & El-Morsy, 2008).

Scientific Research Applications

Brominated Compounds in Organic Synthesis

Brominated organic compounds, such as "2-[(4-bromobenzyl)thio]-4,6-dimethylnicotinonitrile," are often key intermediates in the synthesis of various pharmaceuticals and agrochemicals. A practical synthesis method for brominated biphenyls showcases the importance of brominated intermediates in manufacturing anti-inflammatory and analgesic materials, highlighting the broader utility of brominated compounds in organic synthesis (Qiu et al., 2009).

Brominated Flame Retardants

Research on novel brominated flame retardants (NBFRs) and their occurrence in various environments emphasizes the role of brominated compounds in enhancing fire resistance in consumer goods and building materials. This area of research is crucial for developing safer and more effective fire retardants, which could potentially involve derivatives of complex brominated molecules such as "2-[(4-bromobenzyl)thio]-4,6-dimethylnicotinonitrile" (Zuiderveen et al., 2020).

Environmental and Health Implications

The environmental concentrations, toxicology of tribromophenol, and related brominated compounds provide insights into the fate and behavior of brominated chemicals in the environment. Understanding these aspects is critical for assessing the environmental impact and potential health risks associated with the production and use of brominated compounds, including those structurally related to "2-[(4-bromobenzyl)thio]-4,6-dimethylnicotinonitrile" (Koch & Sures, 2018).

Analytical Methods in Antioxidant Activity

Analytical methods for determining antioxidant activity are essential in evaluating the potential antioxidant properties of brominated compounds. These methods, such as ORAC, FRAP, and DPPH assays, could be applicable for assessing the antioxidant capacity of brominated molecules like "2-[(4-bromobenzyl)thio]-4,6-dimethylnicotinonitrile" and understanding their potential health benefits or risks (Munteanu & Apetrei, 2021).